Cas no 321840-42-0 ((1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE)

• Product Name: (1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE
• CAS No: 321840-42-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5584762
• PubChem ID: 28121883
• Update Time: 2024-03-01

(1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-ETHYLPHENYL)-2-METHOXYETHYLAMINE
• Benzenemethanamine, 4-ethyl-α-(methoxymethyl)-, (αR)-

• Inchi： 1S/C11H17NO/c1-3-9-4-6-10(7-5-9)11(12)8-13-2/h4-7,11H,3,8,12H2,1-2H3/t11-/m0/s1
• InChI Key： BAASAJGPRXQZQJ-NSHDSACASA-N
• SMILES： [C@H](C1C=CC(CC)=CC=1)(N)COC

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±25.0 °C(Predicted)
• pka: 9.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines